Cas no 2022074-60-6 (1-(2-butoxyethyl)azetidin-2-ylmethanamine)

• Product Name: 1-(2-butoxyethyl)azetidin-2-ylmethanamine
• CAS No: 2022074-60-6
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5962786
• PubChem ID: 165509150
• Update Time: 2025-06-08

1-(2-butoxyethyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-butoxyethyl)azetidin-2-ylmethanamine
• 2022074-60-6
• [1-(2-butoxyethyl)azetidin-2-yl]methanamine
• EN300-1282099

• Inchi： 1S/C10H22N2O/c1-2-3-7-13-8-6-12-5-4-10(12)9-11/h10H,2-9,11H2,1H3
• InChI Key： AOIAFPDUUUAVOF-UHFFFAOYSA-N
• SMILES： O(CCCC)CCN1CCC1CN

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.5Ų

Additional information on 1-(2-butoxyethyl)azetidin-2-ylmethanamine

1-(2-butoxyethyl)azetidin-2-ylmethanamine (CAS No: 2022074-60-6)

The compound 1-(2-butoxyethyl)azetidin-2-ylmethanamine (CAS No: 2022074-60-6) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and drug discovery. This compound, with its unique structure, exhibits a range of intriguing properties that make it a valuable subject for both academic and industrial research.

At its core, 1-(2-butoxyethyl)azetidin-2-ylmethanamine is characterized by its azetidine ring system, a four-membered cyclic amine. The azetidine moiety is known for its stability and versatility in organic chemistry, often serving as a scaffold for the development of bioactive molecules. The presence of the butoxyethyl group further enhances the compound's functional diversity, offering potential applications in areas such as catalysis, polymer science, and pharmacology.

Recent studies have highlighted the importance of azetidine-based compounds in medicinal chemistry. For instance, researchers have explored the potential of 1-(2-butoxyethyl)azetidin-2-ylmethanamine as a precursor for the synthesis of bioactive agents targeting various therapeutic areas. Its ability to undergo a wide range of chemical transformations makes it an ideal candidate for exploring novel drug candidates.

In terms of synthesis, 1-(2-butoxyethyl)azetidin-2-ylmethanamine can be prepared through a variety of methods, including ring-closing reactions and nucleophilic substitution. These methods not only underscore the compound's synthetic accessibility but also highlight its potential as a building block in more complex molecular architectures.

The structural features of 1-(2-butoxyethyl)azetidin-2-ylmethanamine also make it an attractive candidate for materials science applications. Its ability to form stable amide bonds and participate in polymerization reactions suggests its utility in the development of advanced materials with tailored properties.

Moreover, the compound's stability under various reaction conditions has been extensively studied, providing valuable insights into its behavior in different chemical environments. This knowledge is crucial for optimizing its use in both laboratory settings and industrial applications.

Looking ahead, the continued exploration of 1-(2-butoxyethyl)azetidin-2-ylmethanamine is expected to yield further breakthroughs in its application across diverse fields. As researchers delve deeper into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.